BE“GH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Preparation of
a Stock Solution of ATP Disodium Trihydrate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ATP disodium trihydrate

Cat. No.: B2816289

For Researchers, Scientists, and Drug Development
Professionals

This document provides a detailed guide for the preparation, storage, and handling of a stock
solution of Adenosine 5'-triphosphate (ATP) disodium trihydrate. Adherence to this protocol will
ensure the quality, stability, and reliable performance of the ATP stock solution in various
experimental applications.

Quantitative Data Summary

A clear understanding of the physicochemical properties of ATP disodium trihydrate is crucial
for accurate stock solution preparation. The following table summarizes key quantitative data.
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Property Value References
Molecular Formula C10H14NsNa2013Ps - 3H20 [1112]
Molecular Weight 605.19 g/mol [21[3][4]1[5][6]
Appearance Fine white crystalline powder [2]

Solubility in Water 50 mg/mL [718]

110 mg/mL at 25°C [9]

150 mg/mL [4]

175 mg/mL (requires

uItrasognic) o [10]

Solubility in other solvents Ethanol: <1 mg/mL at 25°C [9]

DMSO: <1 mg/mL at 25°C 9]

PBS (pH 7.2): ~10 mg/mL [9]

Storage of Powder -20°C, desiccated [21[41[7]
Storage of Stock Solution -20°C for several months [5][10][11]
-80°C for up to 6 months [10][12]

2-8°C for one week [5]

pH of aqueous solution ~3.5 (unadjusted) [71[8]

Experimental Protocol: Preparation of a 100 mM ATP

Stock Solution

This protocol details the steps for preparing a 100 mM stock solution of ATP disodium

trihydrate. For other concentrations, the mass of ATP disodium trihydrate should be

adjusted accordingly.

Materials and Equipment:

o ATP disodium trihydrate (powder)

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.mpbio.com/us/adenosine-5-triphosphate-disodium-salt-trihydrate
https://www.melford.co.uk/products/biochemicals/biochemical-reagents/atp-adenosine-5-triphosphate-disodium-salt-trihydrate-5-g.html
https://www.melford.co.uk/products/biochemicals/biochemical-reagents/atp-adenosine-5-triphosphate-disodium-salt-trihydrate-5-g.html
https://pubchem.ncbi.nlm.nih.gov/compound/Adenosine-triphosphate-disodium-trihydrate
https://www.abmole.com/products/atp-disodium-trihydrate.html
https://www.sigmaaldrich.com/HK/zh/product/roche/atpdro
https://pubchem.ncbi.nlm.nih.gov/compound/Adenosine-5_-triphosphate-disodium-salt-trihydrate
https://www.melford.co.uk/products/biochemicals/biochemical-reagents/atp-adenosine-5-triphosphate-disodium-salt-trihydrate-5-g.html
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/786/464/a3377pis.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/415/339/a2383pis.pdf
https://www.fishersci.com/shop/products/adenosine-5-triphosphate-disodium-salt-hydrate-98-4/AAJ6112506
https://www.abmole.com/products/atp-disodium-trihydrate.html
https://www.medchemexpress.com/atp-disodium-trihydrate.html
https://www.fishersci.com/shop/products/adenosine-5-triphosphate-disodium-salt-hydrate-98-4/AAJ6112506
https://www.fishersci.com/shop/products/adenosine-5-triphosphate-disodium-salt-hydrate-98-4/AAJ6112506
https://www.fishersci.com/shop/products/adenosine-5-triphosphate-disodium-salt-hydrate-98-4/AAJ6112506
https://www.melford.co.uk/products/biochemicals/biochemical-reagents/atp-adenosine-5-triphosphate-disodium-salt-trihydrate-5-g.html
https://www.abmole.com/products/atp-disodium-trihydrate.html
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/786/464/a3377pis.pdf
https://www.sigmaaldrich.com/HK/zh/product/roche/atpdro
https://www.medchemexpress.com/atp-disodium-trihydrate.html
https://www.goldbio.com/products/adenosine-5-triphosphate-atp-disodium-trihydrate-ultra-pure
https://www.medchemexpress.com/atp-disodium-trihydrate.html
https://www.medchemexpress.com/ATP-disodium-salt.html
https://www.sigmaaldrich.com/HK/zh/product/roche/atpdro
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/786/464/a3377pis.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/415/339/a2383pis.pdf
https://www.benchchem.com/product/b2816289?utm_src=pdf-body
https://www.benchchem.com/product/b2816289?utm_src=pdf-body
https://www.benchchem.com/product/b2816289?utm_src=pdf-body
https://www.benchchem.com/product/b2816289?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2816289?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

» Nuclease-free water (ultrapure)

e 1 M NaOH solution

e 0.22 um sterile syringe filter
 Sterile microcentrifuge tubes or vials
e Analytical balance

e pH meter or pH strips

e Volumetric flask

 Stir plate and stir bar

» Pipettes and sterile pipette tips

Procedure:

e Calculate the required mass of ATP disodium trihydrate.
o To prepare 10 mL of a 100 mM stock solution, the required mass is calculated as follows:
» Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
= Mass (g) = 0.1 mol/L x 0.01 L x 605.19 g/mol = 0.6052 g
o Weigh the ATP disodium trihydrate.

o Using an analytical balance, accurately weigh out 0.6052 g of ATP disodium trihydrate
powder.

e Dissolve the ATP powder.
o Transfer the weighed powder to a beaker or flask containing a stir bar.

o Add approximately 8 mL of nuclease-free water.
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o Place the beaker on a stir plate and stir until the powder is completely dissolved. The
solution should be clear and colorless.[7]

e Adjust the pH of the solution.
o The unadjusted pH of an ATP solution is acidic (around 3.5).[7][8]

o Slowly add 1 M NaOH dropwise while monitoring the pH with a calibrated pH meter or pH
strips.

o Adjust the pH to 7.5.[13] This is crucial for the stability and biological activity of ATP.
e Bring the solution to the final volume.
o Carefully transfer the pH-adjusted solution to a 10 mL volumetric flask.

o Rinse the original beaker with a small amount of nuclease-free water and add the rinse to
the volumetric flask to ensure a quantitative transfer.

o Add nuclease-free water to bring the final volume to the 10 mL mark.
« Sterilize the stock solution.

o To prevent microbial contamination, sterile filter the solution through a 0.22 ym syringe
filter into a sterile container.[13]

» Aliquot and store the stock solution.

o To avoid repeated freeze-thaw cycles which can lead to degradation, aliquot the stock
solution into smaller, single-use volumes in sterile microcentrifuge tubes.[10][11]

o Label the aliquots clearly with the name of the solution, concentration, and date of
preparation.

o Store the aliquots at -20°C or -80°C.[10][12]

Visualizations
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Signaling Pathway

ATP is a key signaling molecule in purinergic signaling, acting on P2 receptors.
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Caption: ATP signaling through P2X and P2Y receptors.

Experimental Workflow

The following diagram illustrates the workflow for preparing the ATP stock solution.
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Caption: Workflow for ATP stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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